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For Researchers, Scientists, and Drug Development Professionals

Introduction

While specific, detailed protocols for the direct use of 2-hydroxybutanamide as a versatile

starting intermediate for a wide range of other pharmaceutical intermediates are not extensively

documented in publicly available literature, the closely related N-hydroxybutanamide scaffold is

of significant interest in drug discovery. This document provides detailed application notes on

the synthesis and utility of N-hydroxybutanamide derivatives, which are being explored for

various therapeutic applications, notably as matrix metalloproteinase (MMP) inhibitors.

The N-hydroxybutanamide fragment is a key feature in several inhibitors of metalloenzymes.[1]

This suggests the potential of derivatives of 2-hydroxybutanamide in the design of novel

therapeutic agents.

Physicochemical Properties of 2-Hydroxybutanamide
A clear understanding of the physicochemical properties of 2-hydroxybutanamide is essential

for its handling and use in synthetic chemistry.
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Property Value Source

Molecular Formula C4H9NO2 [2]

Molecular Weight 103.12 g/mol [2]

IUPAC Name 2-hydroxybutanamide [2]

CAS Number 1113-58-2 [2]

SMILES CCC(C(=O)N)O [2]

InChI

InChI=1S/C4H9NO2/c1-2-

3(6)4(5)7/h3,6H,2H2,1H3,

(H2,5,7)

[2]

XLogP3 -0.6 [2]

Application: Synthesis of N-Hydroxybutanamide
Derivatives as Matrix Metalloproteinase (MMP)
Inhibitors
A novel and efficient method for synthesizing N-hydroxybutanamide derivatives involves the

ring-opening of N-substituted succinimides. This approach provides a direct route to obtaining

these valuable compounds for screening and development as potential therapeutic agents.[1]

[3]

Experimental Workflow
The synthesis is a two-step process, starting from initial amines or carboxylic acid hydrazides,

which are first converted to N-substituted succinimides and then subjected to ring-opening to

yield the desired N-hydroxybutanamide derivatives.
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Synthetic workflow for N-hydroxybutanamide derivatives.

Detailed Experimental Protocol: Synthesis of N-
Hydroxybutanamide Derivatives
This protocol is based on the novel method of N-substituted succinimide ring opening.[1]

Step 1: Synthesis of N-substituted Succinimides

Acylation: In a suitable reaction vessel, dissolve the initial amine or carboxylic acid hydrazide

(R-NH2) in chloroform.

Add succinic acid anhydride to the solution.
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Imidization: Add polyphosphate ester (PPE) to the reaction mixture.

Stir the reaction mixture at the appropriate temperature until the reaction is complete

(monitored by TLC or LC-MS).

Upon completion, quench the reaction and perform a standard aqueous work-up.

Purify the resulting N-substituted succinimide by recrystallization or column chromatography.

Step 2: Synthesis of N-Hydroxybutanamide Derivatives

Ring Opening: Dissolve the purified N-substituted succinimide in a 10% methanol aqueous

solution.

Add an aqueous solution of hydroxylamine to the mixture.

Stir the reaction at room temperature for no longer than one hour.[1]

Monitor the reaction for the disappearance of the starting material.

Upon completion, isolate the N-hydroxybutanamide derivative product. Purification can be

achieved through appropriate chromatographic techniques.

Biological Activity of Synthesized Derivatives
A key application of these synthesized N-hydroxybutanamide derivatives is the inhibition of

Matrix Metalloproteinases (MMPs), which are implicated in cancer progression.[1]
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Logical pathway from MMP inhibition to therapeutic potential.

Quantitative Data on Biological Activity
The iodoaniline derivative of N1-hydroxy-N4-phenylbutanediamide has shown promising

results in both in vitro and in vivo studies.[1][4]

Assay Target/Model Result Source

MMP Inhibition
MMP-2, MMP-9,

MMP-14
IC50 of 1–1.5 μM [1][4]

In Vivo Antitumor

Activity

B16 Melanoma Mouse

Model

61.5% inhibition of

tumor growth
[1][4]

In Vivo Antimetastatic

Activity

B16 Melanoma Mouse

Model

88.6% inhibition of

metastasis
[1][4]
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Conclusion

The hydroxybutanamide scaffold is a valuable component in the design of novel

pharmaceutical agents, particularly in the development of metalloenzyme inhibitors. The

synthetic protocol detailed above provides a cost-effective and efficient route for the

preparation of N-hydroxybutanamide derivatives.[1] The significant anti-tumor and anti-

metastatic effects observed for certain derivatives underscore the therapeutic potential of this

class of compounds and warrant further investigation in drug development programs.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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